2-(6-Ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethan-1-amine

• IUPAC Name: 2-(6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethanamine
• InChI: InChI=1S/C9H13N5O/c1-2-15-9-4-3-7-11-12-8(5-6-10)14(7)13-9/h3-4H,2,5-6,10H2,1H3
• InChI Key: JNQBZCNBRXHGMR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NN2C(=NN=C2CCN)C=C1
• Molecular Formula: C9H13N5O
• Molecular Weight: 207.23 g/mol
• CAS No.: 2098082-74-5

Description

The compound “2-(6-Ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethan-1-amine” is a derivative of the [1,2,4]triazolo[4,3-b]pyridazine class. This class of compounds is known for their wide range of applications as synthetic intermediates and promising pharmaceuticals.

Scientific Research Applications

Metabolism and Disposition in Human Subjects

2-(6-Ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethan-1-amine is extensively metabolized in the human body, involving pathways such as t-butyl hydroxylation, N-deethylation, and direct N-glucuronidation. The metabolites, including t-butyl hydroxy and N-desethyl metabolites along with their secondary metabolites, are predominantly excreted through urine and feces. This compound is characterized by rapid absorption and extensive metabolism in humans, highlighting the body's capacity to process and eliminate this compound (Polsky-Fisher et al., 2006).

Environmental and Dietary Exposure

Studies on carcinogenic heterocyclic amines, structurally similar to this compound, reveal human exposure through dietary sources. Research indicates the presence of carcinogenic heterocyclic amines in the normal diet, with continuous exposure to these compounds. This research helps in understanding the exposure levels and potential health risks associated with these compounds (Wakabayashi et al., 1993).

Potential for Carcinogenicity

Studies on heterocyclic amines similar in structure to this compound show their potential for carcinogenicity. These compounds, found in cooked meats, undergo metabolism and form DNA adducts, which are crucial in the assessment of exposure and the internal dose of these compounds in the human body. Such studies are vital in exploring the role of these amines in the etiology of cancer and other diseases (Magagnotti et al., 2000).

Biomonitoring and Exposure Assessment

Biomonitoring studies are essential for assessing human exposure to heterocyclic aromatic amines. These studies involve the analysis and quantification of metabolites in human urine, providing insights into the metabolism of these compounds and the variation in metabolite levels among individuals. This research aids in understanding individual differences in metabolism and potential health risks (Stillwell et al., 1999).

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo derivatives, have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities .

Mode of Action

It is known that the ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors .

Biochemical Pathways

Compounds with similar structures have been reported to inhibit various enzymes, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds .

Result of Action

Compounds with similar structures have been reported to exhibit diverse pharmacological activities, suggesting that they may have multiple effects at the molecular and cellular levels .

Action Environment

It is known that the stability of similar compounds can be influenced by factors such as temperature .

Biochemical Analysis

Biochemical Properties

2-(6-Ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethan-1-amine plays a significant role in biochemical reactions due to its ability to interact with enzymes, proteins, and other biomolecules. It has been observed to inhibit certain enzymes such as carbonic anhydrase and cholinesterase, which are crucial in various physiological processes . The compound’s interaction with these enzymes involves binding to their active sites, thereby inhibiting their activity. Additionally, this compound has shown potential as an antioxidant and anti-inflammatory agent, interacting with proteins involved in oxidative stress and inflammatory pathways .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound has been found to affect the MAPK/ERK signaling pathway, which is involved in cell proliferation and differentiation . By altering gene expression, this compound can induce apoptosis in cancer cells, making it a potential candidate for anticancer therapy . Furthermore, it impacts cellular metabolism by inhibiting enzymes involved in metabolic pathways, thereby affecting the overall metabolic flux within the cell .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. The compound binds to the active sites of enzymes such as carbonic anhydrase and cholinesterase, leading to their inhibition . This inhibition disrupts the normal physiological functions of these enzymes, resulting in various biochemical effects. Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins, thereby influencing cellular processes such as apoptosis and cell proliferation .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound exhibits stability under standard laboratory conditions, but its degradation can occur under extreme conditions such as high temperature or acidic pH . Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged inhibition of enzyme activity and persistent changes in gene expression . These temporal effects are crucial for understanding the compound’s potential therapeutic applications and its behavior in biological systems.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound has been found to exhibit therapeutic effects such as enzyme inhibition and anti-inflammatory activity without significant toxicity . At higher doses, toxic effects such as hepatotoxicity and nephrotoxicity have been observed . These dosage-dependent effects highlight the importance of determining the optimal therapeutic dose for potential clinical applications of this compound .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux. The compound has been found to inhibit enzymes such as carbonic anhydrase and cholinesterase, which play key roles in metabolic processes . Additionally, this compound can affect metabolite levels by altering the activity of enzymes involved in their synthesis and degradation . These interactions highlight the compound’s potential impact on cellular metabolism and its relevance in biochemical research.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins. The compound has been found to interact with membrane transporters that facilitate its uptake into cells . Once inside the cell, this compound can bind to intracellular proteins, influencing its localization and accumulation . These transport and distribution mechanisms are crucial for understanding the compound’s bioavailability and its potential therapeutic applications.

Subcellular Localization

The subcellular localization of this compound plays a significant role in its activity and function. The compound has been found to localize in specific cellular compartments such as the cytoplasm and nucleus . This localization is mediated by targeting signals and post-translational modifications that direct the compound to specific organelles . The subcellular localization of this compound is essential for understanding its mechanism of action and its potential effects on cellular processes.